Cas no 68787-52-0 (5-(Pyridin-3-yl)-1,3,4-thiadiazol-2-amine)

5-(Pyridin-3-yl)-1,3,4-thiadiazol-2-amine structure
68787-52-0 structure
Product Name:5-(Pyridin-3-yl)-1,3,4-thiadiazol-2-amine
CAS No:68787-52-0
MF:C7H6N4S
MW:178.214338779449
MDL:MFCD00469439
CID:972070
PubChem ID:199037
Update Time:2025-04-19

5-(Pyridin-3-yl)-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 5-(Pyridin-3-yl)-1,3,4-thiadiazol-2-amine
    • 5-(3-Pyridinyl)-1,3,4-thiadiazol-2-amine
    • 5-Pyridin-3-yl-[1,3,4]thiadiazol-2-ylamine
    • 5-pyridin-3-yl-1,3,4-thiadiazol-2-amine
    • 2-amino-5-(3-pyridyl)-1,3,4-thiadiazole
    • 2-amino-5-(pyridin-3-yl)-1,3,4-thiadiazole
    • 5-(3-pyridyl)-1,3,4-thiadiazole-2-ylamine
    • 5-[3]Pyridyl-[1,3,4]thiadiazol-2-ylamin
    • 5-[3]pyridyl-[1,3,4]thiadiazol-2-ylamine
    • NSC 513815
    • DTXSID60276764
    • SR-01000512754-1
    • SCHEMBL170969
    • MFCD00469439
    • SY238412
    • MLS000105664
    • 5-(3-Pyridinyl)-1,3,4-thiadiazol-2-amine, AldrichCPR
    • NSC513815
    • AKOS000305103
    • MLS000757209
    • 68787-52-0
    • SMR000102642
    • A9139
    • NSC-513815
    • SR-01000512754
    • Cambridge id 5307245
    • 5-(3-pyridyl)-1,3,4-thiadiazol-2-amine
    • BB 0216477
    • EN300-02534
    • EU-0017720
    • FT-0755030
    • AS-38714
    • MCYHQUZTYSVDHW-UHFFFAOYSA-N
    • Z119990274
    • HMS2411J13
    • CHEMBL1407896
    • CS-0218945
    • MLS004820327
    • DB-185277
    • BBL036356
    • STK346832
    • ALBB-002004
    • MDL： MFCD00469439
    • Inchi： 1S/C7H6N4S/c8-7-11-10-6(12-7)5-2-1-3-9-4-5/h1-4H,(H2,8,11)
    • InChI Key： MCYHQUZTYSVDHW-UHFFFAOYSA-N
    • SMILES： S1C(N)=NN=C1C1C=NC=CC=1

Computed Properties

  • Exact Mass: 178.03100
  • Monoisotopic Mass: 178.03131738g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 92.9Ų

Experimental Properties

  • Density: 1.412±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 237-238 ºC
  • Solubility: Slightly soluble (1.3 g/l) (25 º C),
  • PSA: 92.93000
  • LogP: 1.76350

5-(Pyridin-3-yl)-1,3,4-thiadiazol-2-amine Security Information

  • Hazard Category Code： 22
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

5-(Pyridin-3-yl)-1,3,4-thiadiazol-2-amine Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-(Pyridin-3-yl)-1,3,4-thiadiazol-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
009945-500mg
5-Pyridin-3-yl-[1,3,4]thiadiazol-2-ylamine
 68787-52-0 95%
500mg
 2826CNY 2021-05-07
Fluorochem
043699-1g
5-Pyridin-3-yl-1,3,4-thiadiazol-2-amine
 68787-52-0 95%
1g
 ￡127.00 2022-03-01
Fluorochem
043699-2g
5-Pyridin-3-yl-1,3,4-thiadiazol-2-amine
 68787-52-0 95%
2g
 ￡213.00 2022-03-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.
009945-500mg
5-Pyridin-3-yl-[1,3,4]thiadiazol-2-ylamine
 68787-52-0 95%
500mg
 2826.0CNY 2021-07-13
Chemenu
CM113854-5g
5-pyridin-3-yl-1,3,4-thiadiazol-2-amine
 68787-52-0 95%
5g
 $825 2021-08-06
TRC
P226625-250mg
5-Pyridin-3-yl-1,3,4-thiadiazol-2-amine
 68787-52-0
250mg
 $ 310.00 2022-06-03
TRC
P226625-500mg
5-Pyridin-3-yl-1,3,4-thiadiazol-2-amine
 68787-52-0
500mg
 $ 515.00 2022-06-03
TRC
P226625-1000mg
5-Pyridin-3-yl-1,3,4-thiadiazol-2-amine
 68787-52-0
1g
 $ 825.00 2022-06-03
XI AN KANG FU NUO Biotechnology Co., Ltd.
BCS-24-5g
5-(Pyridin-3-yl)-1,3,4-thiadiazol-2-amine
 68787-52-0 >95.00%
5g
 ¥6500.0 2023-09-19
Chemenu
CM113854-1g
5-pyridin-3-yl-1,3,4-thiadiazol-2-amine
 68787-52-0 95%
1g
 $*** 2023-05-29

5-(Pyridin-3-yl)-1,3,4-thiadiazol-2-amine Related Literature

Related Categories

68787-52-0 (5-(Pyridin-3-yl)-1,3,4-thiadiazol-2-amine) Related Products

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.